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Compound of Interest

Compound Name: 2-(Chloromethoxy)ethyl benzoate

Cat. No.: B3273235

An In-depth Technical Guide on the Safety and Handling of 2-(Chloromethoxy)ethyl benzoate

Disclaimer: No specific toxicological or comprehensive safety data for 2-(Chloromethoxy)ethyl
benzoate (CAS No. 58305-05-8) is readily available in the public domain. This guide is
formulated based on the chemical's structure, which combines a benzoate ester and a
chloromethyl ether functional group. The safety and handling recommendations are therefore
extrapolated from data on analogous compounds, such as various alkyl benzoates and highly
hazardous chloromethyl ethers. All personnel handling this compound should treat it with
extreme caution as a potentially carcinogenic and highly toxic substance.

Chemical and Physical Properties

2-(Chloromethoxy)ethyl benzoate is an organic chemical compound with the molecular
formula C10H11CIO3.[1] Due to the lack of experimental data, its physical properties are
primarily computed.
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Property Value Source
Molecular Weight 214.64 g/mol [1]
Exact Mass 214.0396719 Da [1]
Molecular Formula C10H11CIOS [1]
IUPAC Name 2-(chloromethoxy)ethyl 1]
benzoate
CAS Number 58305-05-8 [1]
Topological Polar Surface Area  35.5 A2 [1]
Computed XLogP3 25 [1]

Hazard Identification and GHS Classification

A specific GHS classification for 2-(Chloromethoxy)ethyl benzoate is not available. The
classification presented here is inferred from its structural components. The chloromethyl ether
moiety is associated with high toxicity and carcinogenicity.[2][3] Benzoate esters are generally
of lower toxicity but can be irritants.

Anticipated GHS Classification:
e Pictograms: Skull and Crossbones, Health Hazard, Environmental Hazard
» Signal Word: Danger

e Hazard Statements:

[¢]

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[4]

o

H314: Causes severe skin burns and eye damage.

o

H319: Causes serious eye irritation.[4]

[¢]

H350: May cause cancer.[4]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethoxy_ethyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethoxy_ethyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethoxy_ethyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethoxy_ethyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethoxy_ethyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethoxy_ethyl-benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethoxy_ethyl-benzoate
https://www.benchchem.com/product/b3273235?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0234.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0391.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROMETHYL-METHYL-ETHER-CASNO-107-30-2763E-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROMETHYL-METHYL-ETHER-CASNO-107-30-2763E-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROMETHYL-METHYL-ETHER-CASNO-107-30-2763E-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o H410: Very toxic to aquatic life with long-lasting effects.

o Precautionary Statements:

[e]

P201: Obtain special instructions before use.[4]

o P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

o P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

o P303+P361+P353: IF ON SKIN (or hair): Take off inmediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data (Based on Analogs)

No specific toxicological data exists for 2-(Chloromethoxy)ethyl benzoate. The data below is
for related compounds and should be used as a conservative estimate of potential toxicity.

Chloromethyl Ethers: This class of compounds is recognized as carcinogenic in humans.[2][3]
Exposure should be limited to the lowest feasible concentration.[3]

Benzoate Esters: Benzoate esters generally have low acute toxicity. For example, the oral
LD50 for ethyl benzoate in rats is 2100 mg/kg. However, the toxicity of 2-
(Chloromethoxy)ethyl benzoate is expected to be dominated by the chloromethyl ether

group.

Compound Route Species Value (LD50)

Ethyl Benzoate Oral Rat 2100 mg/kg
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Experimental Protocols
Handling Protocol

Due to the anticipated high toxicity and carcinogenicity, all work with 2-(Chloromethoxy)ethyl

benzoate must be conducted in a designated regulated area within a certified chemical fume
hood.[3]

Required Personal Protective Equipment (PPE):

Gloves: Double-gloving with chemically resistant gloves (e.g., nitrile or neoprene) is
recommended.

Eye Protection: Chemical safety goggles and a face shield.[2]
Body Protection: A lab coat, and for larger quantities, a chemically resistant apron or suit.

Respiratory Protection: Not required if work is performed within a properly functioning fume
hood. For any work outside of a fume hood, a NIOSH-approved supplied-air respirator is
necessary.[2]

General Handling Procedure:

Establish a designated regulated area with clear warning signs.

Ensure a safety shower and eyewash station are readily accessible.[3]

All manipulations of the compound must be performed within a chemical fume hood.[5]
Use the smallest quantities of the material necessary for the experiment.

Avoid all personal contact, including inhalation of vapors.[6]

After handling, wash hands and any potentially exposed skin thoroughly with soap and
water.

Decontaminate all surfaces and equipment after use.
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Storage Protocol

Store in a tightly sealed, properly labeled container.

The storage area should be a cool, dry, and well-ventilated location, separate from
incompatible materials.

Store away from heat, sparks, and open flames.[4]

Incompatible materials include strong oxidizing agents, acids, and bases.

Disposal Protocol

All waste containing 2-(Chloromethoxy)ethyl benzoate is considered hazardous waste.

Collect all liquid and solid waste in a designated, sealed, and clearly labeled hazardous
waste container.[5]

The container should be labeled as "Hazardous Waste: Chlorinated Organic Compound,
Toxic, Carcinogen”.

Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Disposal must be carried out through a licensed hazardous waste disposal company, likely
via high-temperature incineration.[7][8]

Emergency Procedures
First Aid Measures

General Advice: Move the victim out of the dangerous area. If exposed or concerned, get

medical advice/attention.[4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek
immediate medical attention.[6]
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o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of soap
and water for at least 15 minutes. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Accidental Release Measures

e Minor Spill (in a fume hood):
o Absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the absorbent material into a sealed container for hazardous waste disposal.
o Decontaminate the area with a suitable solvent, followed by soap and water.

e Major Spill (or any spill outside a fume hood):

o Evacuate the area immediately.

[e]

Alert others and contact your institution's EHS or emergency response team.

(¢]

Prevent entry into the affected area.

[¢]

Remove all ignition sources.[6]

[¢]

Cleanup should only be performed by trained personnel wearing appropriate PPE.

Visualizations

The following diagrams illustrate key safety and handling workflows for 2-
(Chloromethoxy)ethyl benzoate.
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Standard Handling Workflow
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Caption: Standard Handling Workflow for 2-(Chloromethoxy)ethyl benzoate.
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Emergency First Aid for Exposure
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Caption: Emergency First Aid Procedures for Exposure.
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Spill Response Protocol
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Caption: Workflow for Responding to a Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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